Benzylideneaniline
Benzylideneaniline
Benzylideneaniline is a biochemical.
Brand Name:
Vulcanchem
CAS No.:
538-51-2
VCID:
VC0520951
InChI:
InChI=1S/C13H11N/c1-3-7-12(8-4-1)11-14-13-9-5-2-6-10-13/h1-11H
SMILES:
C1=CC=C(C=C1)C=NC2=CC=CC=C2
Molecular Formula:
C13H11N
Molecular Weight:
181.23 g/mol
Benzylideneaniline
CAS No.: 538-51-2
Cat. No.: VC0520951
Molecular Formula: C13H11N
Molecular Weight: 181.23 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.

Specification
Description | Benzylideneaniline is a biochemical. |
---|---|
CAS No. | 538-51-2 |
Molecular Formula | C13H11N |
Molecular Weight | 181.23 g/mol |
IUPAC Name | N,1-diphenylmethanimine |
Standard InChI | InChI=1S/C13H11N/c1-3-7-12(8-4-1)11-14-13-9-5-2-6-10-13/h1-11H |
Standard InChI Key | UVEWQKMPXAHFST-SDNWHVSQSA-N |
SMILES | C1=CC=C(C=C1)C=NC2=CC=CC=C2 |
Canonical SMILES | C1=CC=C(C=C1)C=NC2=CC=CC=C2 |
Appearance | Solid powder |
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